2-({[3-methyl-1-(4-methylphenyl)-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
2-({[3-methyl-1-(4-methylphenyl)-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
471917-94-9
VCID:
VC0438207
InChI:
InChI=1S/C21H20N4OS/c1-13-7-9-15(10-8-13)25-21(26)18(14(2)24-25)12-23-20-17(11-22)16-5-3-4-6-19(16)27-20/h7-10,12,24H,3-6H2,1-2H3/b23-12+
SMILES:
CC1=CC=C(C=C1)N2C(=O)C(=C(N2)C)C=NC3=C(C4=C(S3)CCCC4)C#N
Molecular Formula:
C21H20N4OS
Molecular Weight:
376.5g/mol
2-({[3-methyl-1-(4-methylphenyl)-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
CAS No.: 471917-94-9
Cat. No.: VC0438207
Molecular Formula: C21H20N4OS
Molecular Weight: 376.5g/mol
* For research use only. Not for human or veterinary use.
![2-({[3-methyl-1-(4-methylphenyl)-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile - 471917-94-9](/images/no_structure.jpg)
Specification
| CAS No. | 471917-94-9 |
|---|---|
| Molecular Formula | C21H20N4OS |
| Molecular Weight | 376.5g/mol |
| IUPAC Name | 2-[(E)-[5-methyl-2-(4-methylphenyl)-3-oxo-1H-pyrazol-4-yl]methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
| Standard InChI | InChI=1S/C21H20N4OS/c1-13-7-9-15(10-8-13)25-21(26)18(14(2)24-25)12-23-20-17(11-22)16-5-3-4-6-19(16)27-20/h7-10,12,24H,3-6H2,1-2H3/b23-12+ |
| Standard InChI Key | SGZPNJMVLYWXNZ-FSJBWODESA-N |
| SMILES | CC1=CC=C(C=C1)N2C(=O)C(=C(N2)C)C=NC3=C(C4=C(S3)CCCC4)C#N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator